N'-(5,6-dimethyl-1,3-benzothiazol-2-yl)-N,N-diethylethane-1,2-diamine
Overview
Description
N'-(5,6-dimethyl-1,3-benzothiazol-2-yl)-N,N-diethylethane-1,2-diamine, also known as DMABN, is a fluorescent probe that has been widely used in scientific research. DMABN is a small molecule with a molecular weight of 297.46 g/mol and a chemical formula of C18H28N4S.
Scientific Research Applications
Antimicrobial Activity
This compound has been studied for its potential in combating microbial infections. It has been tested against a variety of bacterial and fungal strains, showing a range of activity from inactive to moderately active . This suggests its potential use in developing new antimicrobial agents.
Biological Activity Spectrum
Coumarin derivatives, which are structurally related to this compound, exhibit a broad spectrum of biological activities. These include antibacterial, antifungal, anticoagulant, anti-inflammatory, antitumor, and anti-HIV properties . Research into similar compounds can provide insights into the design of new drugs with these beneficial properties.
Food and Cosmetic Additives
The related coumarin structures are used as additives in food and cosmetics due to their aromatic properties . Investigating the sensory attributes of N’-(5,6-dimethyl-1,3-benzothiazol-2-yl)-N,N-diethylethane-1,2-diamine could lead to its application in these industries.
Fluorescent Brightening Agents
Some benzothiazole derivatives serve as dispersed fluorescent brightening agents . The optical properties of this compound could be explored for use in enhancing the brightness of paper and fabric products.
Dyes for Tuning Lasers
Certain compounds within this chemical family are utilized for tuning lasers . Research into the photophysical properties of this compound may reveal its potential as a laser dye, particularly in the development of new laser technologies.
Drug Design and Material Science
The physicochemical properties of the nitrogen and sulfur heterocyclic system, which is a part of this compound’s structure, are of great interest in the design of new drugs and materials . Its application in material science could lead to the development of novel materials with specific desired properties.
Pharmacological Research
The compound’s structural moieties are found in pharmacologically active compounds. Derivatives of this structure have been used as anxiolytics, GABA receptor antagonists, insecticides, and anti-inflammatory agents . Further pharmacological studies could expand its applications in medicine.
Antimicrobial Agent Development
The in vitro antimicrobial activity of this compound against various microorganisms suggests its potential for development into a new class of antimicrobial agents. This could be particularly valuable in the fight against antibiotic-resistant strains .
properties
IUPAC Name |
N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-N',N'-diethylethane-1,2-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N3S/c1-5-18(6-2)8-7-16-15-17-13-9-11(3)12(4)10-14(13)19-15/h9-10H,5-8H2,1-4H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JUXXUEZHYFYCRM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCNC1=NC2=C(S1)C=C(C(=C2)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23N3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N'-(5,6-dimethyl-1,3-benzothiazol-2-yl)-N,N-diethylethane-1,2-diamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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